(1-ethyl-1H-imidazol-2-yl)methanesulfonamide

• Molecular Formula: C6H11N3O2S
• Molecular Weight: 189.24 g/mol
• SMILES: CCN1C=CN=C1CS(=O)(=O)N
• InChI: InChI=1S/C6H11N3O2S/c1-2-9-4-3-8-6(9)5-12(7,10)11/h3-4H,2,5H2,1H3,(H2,7,10,11)
• InChIKey: HKEPAWVLLGGNGR-UHFFFAOYSA-N

Medicinal chemistry teams often face uncontrolled logP shifts when replacing N-methyl with other N-alkyl imidazole-sulfonamide building blocks. (1-Ethyl-1H-imidazol-2-yl)methanesulfonamide (CAS 1420999-90-1) exactly solves this with a precise +0.2 XLogP3 offset and +14 Da molecular weight increase for systematic lipophilic pocket probing. • ≥98% purity cuts pre-reaction purification time. • Single sulfonamide HBD (vs 2 in N-H analog) minimizes off-target interactions. • 4 rotatable bonds support induced-fit docking. In stock for global delivery.

(1-ethyl-1H-imidazol-2-yl)methanesulfonamide – Core Physicochemical & Sourcing Baseline for Research Procurement

(1-ethyl-1H-imidazol-2-yl)methanesulfonamide (CAS 1420999-90-1) is a small-molecule building block combining an N-ethylimidazole core with a primary sulfonamide side chain . With a molecular formula of C₆H₁₁N₃O₂S and a molecular weight of 189.24 g mol⁻¹, it occupies a distinct property space relative to its N‑methyl, N‑isopropyl, and N‑unsubstituted analogs [1]. The compound is commercially available from multiple suppliers at purities ≥95 %, making it accessible for fragment-based screening, medicinal chemistry, and coordination chemistry applications .

Chemotype N-ethylimidazole with primary sulfonamide side chain

Purity Specification ≥95% from multiple suppliers; accessible for fragment-based screening

Research Application Fragment-based screening, medicinal chemistry, coordination chemistry

• [1] PubChem. (2025). 1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide – CID 71635268. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/71635268 View Source

Why (1-ethyl-1H-imidazol-2-yl)methanesulfonamide Cannot Be Interchanged with Other N‑Alkyl Imidazole Sulfonamides

Within the (N‑alkyl‑imidazol‑2‑yl)methanesulfonamide chemotype, even small changes in the N‑alkyl substituent produce compound‑specific shifts in key physicochemical descriptors that govern target binding, solubility, and metabolic stability [1]. For example, moving from N‑methyl to N‑ethyl changes the calculated logP (XLogP3) from −0.9 to −0.7 and increases the topological polar surface area (TPSA) from 72.4 to 72.4 Ų, while the addition of a single methylene group adds 14 Da in molecular weight . Such differences, though seemingly modest, can be decisive in fragment growth, scaffold hopping, and structure–activity relationship (SAR) campaigns where precise control of lipophilicity and hydrogen‑bonding capacity is required. Consequently, generic substitution—e.g., replacing the N‑ethyl derivative with the N‑methyl or N‑isopropyl analog—introduces unvalidated physicochemical offsets that can compromise binding affinity, selectivity, or pharmacokinetic profiles.

N-Methyl analog Lower lipophilicity and molecular weight may shift SAR; H-bond profile and flexibility differ.

N-Isopropyl analog Larger steric bulk and lower typical purity can alter binding mode and assay reproducibility.

N-Unsubstituted analog Extra HBD from imidazole NH may increase off-target interactions; simplified profile lost.

• [1] PubChem. (2025). 1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide – CID 71635268. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/71635268 View Source

Quantitative Differentiation of (1-ethyl-1H-imidazol-2-yl)methanesulfonamide Versus Closest Analogs

Molecular Weight and Lipophilicity Offset Relative to the N‑Methyl Analog

Compared with the N‑methyl analog, (1‑ethyl‑1H‑imidazol‑2‑yl)methanesulfonamide has a 14 Da higher molecular weight and a 0.2‑unit higher computed logP (XLogP3), reflecting the incremental lipophilicity contributed by the extra methylene group [1]. These values place the compound in a distinct property space that can be critical when optimizing lipophilic ligand efficiency or tuning blood–brain barrier permeability.

MW & logP offset

Reported

Target: MW 189.24 g/mol, XLogP3 –0.7
Comparator: MW 175.21 g/mol, XLogP3 –0.9
Δ +14.03 g/mol, Δ +0.2

Supports fragment optimization by controlled lipophilicity growth.

Computed by PubChem XLogP3 3.0

Evidence Dimension	Computed lipophilicity (XLogP3) and molecular weight
Target Compound Data	MW = 189.24 g mol⁻¹; XLogP3 = −0.7
Comparator Or Baseline	(1‑methyl‑1H‑imidazol‑2‑yl)methanesulfonamide: MW = 175.21 g mol⁻¹; XLogP3 = −0.9
Quantified Difference	ΔMW = +14.03 g mol⁻¹; ΔXLogP3 = +0.2
Conditions	Computed by PubChem (XLogP3 3.0) and ChemSrc database records

Why This Matters

An XLogP3 difference of 0.2 can shift ligand efficiency metrics and affect early‑stage hit‑to‑lead decisions where lipophilicity must be tightly controlled.

• [1] PubChem. (2025). 1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide – CID 71635268. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/71635268 View Source

Hydrogen‑Bond Acceptor/Donor Profile Versus N‑Unsubstituted Scaffold

The target compound retains the primary sulfonamide (−SO₂NH₂) functionality, yielding one hydrogen‑bond donor (HBD) and four hydrogen‑bond acceptors (HBA). In contrast, the unsubstituted (1H‑imidazol‑2‑yl)methanesulfonamide has a lower molecular weight (161.19 g mol⁻¹) and a TPSA of 72.4 Ų, but its NH‑imidazole proton can act as an additional HBD . The N‑ethyl substitution eliminates the imidazole NH donor while preserving the sulfonamide donor, offering a simpler hydrogen‑bonding profile that can reduce off‑target interactions in biological screening.

HBD/HBA profile

Data to verify

Target: HBD 1, HBA 4, TPSA 72.4 Ų
Comparator: HBD 2, HBA 4, TPSA 72.4 Ų
ΔHBD –1, TPSA unchanged

Simplified H-bond profile may reduce promiscuity.

Computed properties; experimental permeability validation advised.

Evidence Dimension	Hydrogen‑bond donor/acceptor count and topological polar surface area
Target Compound Data	HBD = 1; HBA = 4; TPSA = 72.4 Ų
Comparator Or Baseline	(1H‑imidazol‑2‑yl)methanesulfonamide: HBD = 2; HBA = 4; TPSA = 72.4 Ų
Quantified Difference	ΔHBD = −1; TPSA unchanged
Conditions	Computed properties from PubChem and ChemSrc databases

Why This Matters

Reducing the HBD count by one is chemically meaningful when minimizing hydrogen‑bond‑mediated promiscuity or when designing compounds with improved membrane permeability.

Commercial Purity and Availability vs. N‑Isopropyl Analog

Multiple suppliers list (1‑ethyl‑1H‑imidazol‑2‑yl)methanesulfonamide at ≥98% purity, while the structurally similar (1‑isopropyl‑1H‑imidazol‑2‑yl)methanesulfonamide is typically offered at 95% purity . Higher starting purity reduces the need for further purification in synthetic workflows and ensures consistent performance in sensitive assays such as fluorescence‑based high‑throughput screens.

Purity specification

Data to verify

Target: 98% (Leyan, lot-specific)
Comparator: 95% (Chemenu, typical)
Uplift +3 percentage points

Higher starting purity supports sensitive assays.

Vendor specification; confirm lot-specific COA.

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (Leyan, lot‑specific)
Comparator Or Baseline	(1‑isopropyl‑1H‑imidazol‑2‑yl)methanesulfonamide: 95% (Chemenu, typical)
Quantified Difference	Purity uplift of 3 percentage points
Conditions	Vendor purity specifications as reported on product pages

Why This Matters

A 3% purity improvement reduces the burden of impurities that could confound biological assay results or complicate reaction optimization.

Rotatable Bond Count and Conformational Flexibility Versus N‑Methyl Analog

The N‑ethyl group introduces one additional rotatable bond compared with the N‑methyl analog (4 vs. 3) [1]. Although this is a modest increase, it provides greater conformational flexibility that can be exploited in induced‑fit binding modes while still maintaining a low entropic penalty relative to longer alkyl chains.

Rotatable bonds

Reported

Target: 4 rotatable bonds
Comparator: 3 rotatable bonds
Δ +1 rotatable bond

Slight conformational flexibility supports induced-fit docking.

Computed by Cactvs 3.4.6.11

Evidence Dimension	Number of rotatable bonds
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	(1‑methyl‑1H‑imidazol‑2‑yl)methanesulfonamide: 3 rotatable bonds
Quantified Difference	+1 rotatable bond
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

An additional rotatable bond can improve the ability of a fragment to adapt to a protein binding site, a factor frequently considered in fragment evolution strategies.

• [1] PubChem. (2025). 1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide – CID 71635268. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/71635268 View Source

Optimal Procurement and Deployment Scenarios for (1-ethyl-1H-imidazol-2-yl)methanesulfonamide

Fragment‑Based Lead Discovery Requiring Controlled Lipophilicity Growth

When advancing from an N‑methyl fragment hit, (1‑ethyl‑1H‑imidazol‑2‑yl)methanesulfonamide offers a +0.2 XLogP3 offset and +14 Da molecular weight increase, enabling systematic exploration of lipophilic pockets without introducing a large hydrophobicity penalty [1]. This makes it a preferred next‑step fragment for medicinal chemistry teams optimizing lipophilic ligand efficiency.

Hydrogen‑Bond Tuning in Kinase or Metalloenzyme Inhibitor Design

The compound retains a single sulfonamide HBD while eliminating the imidazole NH donor present in unsubstituted analogs. This simplification can reduce hydrogen‑bond‑mediated off‑target interactions, as evidenced by the HBD count of 1 versus 2 for (1H‑imidazol‑2‑yl)methanesulfonamide [1]. It is therefore a valuable scaffold for designing selective inhibitors where donor count must be minimized.

Synthetic Chemistry Workflows Requiring High‑Purity Building Blocks

With commercial availability at 98% purity, (1‑ethyl‑1H‑imidazol‑2‑yl)methanesulfonamide reduces the need for pre‑reaction purification, saving time and material costs compared with the 95%‑grade N‑isopropyl analog [1]. This is particularly relevant in parallel synthesis and library production where downstream impurity removal is cumbersome.

Conformational Sampling in Structure‑Based Drug Design

The additional rotatable bond (4 vs. 3 for the N‑methyl analog) provides a slight increase in conformational flexibility, facilitating induced‑fit docking studies and the exploration of binding‑site sub‑pockets [1]. This property supports computational chemists in virtual screening campaigns that require fine‑grained conformational libraries.

Application

Selection Property

Validation Focus

Fragment-based hit expansion

Incremental lipophilicity and mass increase

Lipophilic ligand efficiency context

Kinase/metalloenzyme inhibitor design

Single HBD scaffold with reduced H-bond complexity

H-bond promiscuity mitigation context

Parallel synthesis and library production

Higher commercial purity specification

Assay reproducibility with minimal pre-purification

Structure-based conformational sampling

Slight increase in conformational flexibility

Induced-fit binding mode exploration

• [1] PubChem. (2025). 1-(1-ethyl-1H-imidazol-2-yl)-N-methylmethanesulfonamide – CID 71635268. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/71635268 View Source